Cas no 1361832-85-0 (3,5-Dichloro-2'-methoxy-3'-trifluoromethyl-biphenyl)

• Product Name: 3,5-Dichloro-2'-methoxy-3'-trifluoromethyl-biphenyl
• CAS No: 1361832-85-0
• MF: C₁₄H₉Cl₂F₃O
• MW: 321.121872663498
• CID: 5000059
• Update Time: 2025-06-08

3,5-Dichloro-2'-methoxy-3'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2'-methoxy-3'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H9Cl2F3O/c1-20-13-11(3-2-4-12(13)14(17,18)19)8-5-9(15)7-10(16)6-8/h2-7H,1H3
• InChI Key： LERKMBOUIDYFRQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC=C(C(F)(F)F)C=1OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2

Additional information on 3,5-Dichloro-2'-methoxy-3'-trifluoromethyl-biphenyl

Comprehensive Overview of 3,5-Dichloro-2'-methoxy-3'-trifluoromethyl-biphenyl (CAS No. 1361832-85-0)

The compound 3,5-Dichloro-2'-methoxy-3'-trifluoromethyl-biphenyl (CAS No. 1361832-85-0) is a highly specialized biphenyl derivative that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and material science. Its unique molecular structure, featuring dichloro, methoxy, and trifluoromethyl functional groups, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and agrochemical development.

One of the key reasons for the growing interest in 3,5-Dichloro-2'-methoxy-3'-trifluoromethyl-biphenyl is its role in the development of novel therapeutics. The presence of the trifluoromethyl group is particularly noteworthy, as it is known to enhance the bioavailability and metabolic stability of pharmaceutical compounds. This has led to its inclusion in the design of small-molecule inhibitors and targeted therapies, which are currently hot topics in precision medicine and oncology research.

In addition to its pharmaceutical applications, 3,5-Dichloro-2'-methoxy-3'-trifluoromethyl-biphenyl is also being explored for its potential in advanced materials. The compound's aromatic biphenyl core and electron-withdrawing groups make it a candidate for use in organic electronics, such as OLEDs and photovoltaic devices. This aligns with the global push toward sustainable energy solutions and green chemistry, which are among the most searched topics in scientific and industrial circles today.

The synthesis of 3,5-Dichloro-2'-methoxy-3'-trifluoromethyl-biphenyl typically involves cross-coupling reactions, such as the Suzuki-Miyaura reaction, which is a staple in modern organic synthesis. Researchers are also investigating catalytic methods to improve the efficiency and yield of its production, addressing the demand for cost-effective and scalable chemical processes. These advancements are particularly relevant to industries focused on process optimization and manufacturing innovation.

From a regulatory perspective, 3,5-Dichloro-2'-methoxy-3'-trifluoromethyl-biphenyl is subject to standard safety and handling protocols, given its chemical reactivity. However, it is not classified under restricted categories, making it accessible for research and industrial use. This has contributed to its popularity in academic labs and commercial R&D settings, where it is often used as a building block for more complex molecules.

Looking ahead, the compound's versatility and functional groups position it as a promising candidate for future innovations. Whether in drug design, material science, or catalysis, 3,5-Dichloro-2'-methoxy-3'-trifluoromethyl-biphenyl is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and technology. Its continued study and application will likely yield breakthroughs that align with the United Nations Sustainable Development Goals (SDGs), particularly those related to health and clean energy.